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Introduction

(S)-TCO-PEG3-amine is a key reagent in the rapidly advancing field of bioorthogonal
chemistry, particularly for in vivo applications such as pretargeted Positron Emission
Tomography (PET) and Single-Photon Emission Computed Tomography (SPECT) imaging.
This molecule incorporates a strained trans-cyclooctene (TCO) moiety, which undergoes an
exceptionally fast and selective inverse-electron-demand Diels-Alder (IEDDA) cycloaddition
with a tetrazine (Tz) partner. This "“click" reaction's high efficiency and biocompatibility allow for
a two-step pretargeting strategy that decouples the targeting of a biological molecule from the
delivery of the radionuclide.[1][2][3][4]

The pretargeting approach involves first administering a biomolecule (e.g., an antibody or
nanoparticle) conjugated to the TCO group. After this conjugate has accumulated at the target
site and cleared from circulation, a small, radiolabeled tetrazine molecule is injected. The
tetrazine rapidly reacts with the TCO-modified biomolecule at the target, leading to a high local
concentration of the radionuclide and enabling high-contrast imaging. This strategy offers
significant advantages over conventional radioimmunotherapy, including reduced radiation
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dose to non-target tissues and the ability to use short-lived radionuclides for imaging slow-
clearing biomolecules.[2][3][4][5]

These application notes provide detailed protocols for the use of (S)-TCO-PEG3-amine in
pretargeted PET and SPECT imaging, along with a summary of quantitative data from
preclinical studies.

Principle of TCO-Tetrazine Ligation

The core of the pretargeting strategy is the bioorthogonal reaction between a trans-cyclooctene
(TCO) and a 1,2,4,5-tetrazine (Tz). This IEDDA reaction is characterized by its extraordinary
speed, with second-order rate constants that can exceed 100,000 M~1s~1, The reaction
proceeds rapidly under physiological conditions without the need for a catalyst, forming a
stable covalent bond and releasing nitrogen gas.[2][4]
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Figure 1: TCO-Tetrazine IEDDA Reaction.
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Experimental Protocols

Protocol 1: Conjugation of (S)-TCO-PEG3-amine to
Biomolecules (e.g., Antibodies)

This protocol describes a general method for conjugating a molecule functionalized with (S)-
TCO-PEG3-amine to primary amines (e.g., lysine residues) on an antibody. This is typically
achieved by first activating the carboxyl group of a TCO-PEG3-acid derivative with an N-
hydroxysuccinimide (NHS) ester, which then reacts with the amine groups on the antibody.
Alternatively, the amine group on (S)-TCO-PEG3-amine can be reacted with a pre-activated
biomolecule.

Materials:

Antibody (or other biomolecule) in an amine-free buffer (e.g., PBS, pH 7.4)

TCO-PEG3-NHS ester

Anhydrous Dimethylsulfoxide (DMSO)

Reaction Buffer: 0.1 M Sodium Bicarbonate buffer, pH 8.5-9.0

Desalting columns (e.g., Zeba Spin Desalting Columns, 40K MWCO)

Amicon ultrafiltration units (optional, for buffer exchange and concentration)
Procedure:
e Antibody Preparation:

o If the antibody solution contains amine-containing stabilizers (e.qg., glycine, tris), they must
be removed. Perform a buffer exchange into PBS, pH 7.4, using a desalting column or by
dialysis.

o Adjust the antibody concentration to 2-5 mg/mL in PBS.

e pH Adjustment:
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o Adjust the pH of the antibody solution to 8.5-9.0 using the 0.1 M sodium bicarbonate
buffer. This facilitates the reaction with primary amines.

e TCO-PEG3-NHS Ester Preparation:

o Immediately before use, prepare a 10 mg/mL stock solution of TCO-PEG3-NHS ester in
anhydrous DMSO.

o Conjugation Reaction:

o Add a 10- to 20-fold molar excess of the TCO-PEG3-NHS ester solution to the pH-
adjusted antibody solution.

o Incubate the reaction mixture for 1-2 hours at room temperature with gentle mixing.
 Purification:

o Remove excess, unreacted TCO-PEG3-NHS ester using a desalting column equilibrated
with PBS, pH 7.4.

o The purified TCO-conjugated antibody can be concentrated using an ultrafiltration unit if
necessary.

e Characterization:

o Determine the degree of labeling (DOL), i.e., the number of TCO molecules per antibody,
using MALDI-TOF mass spectrometry or by reacting the conjugate with a tetrazine-
fluorophore and measuring the absorbance.

Protocol 2: Radiolabeling of Tetrazine Probes

This section provides example protocols for radiolabeling tetrazine-chelator conjugates with
common PET and SPECT radionuclides.

A. 68Ga-Labeling of a NOTA-Tetrazine Conjugate

Materials:
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e 68Ge/68Ga generator

e NOTA-functionalized tetrazine

e 0.2 M Ammonium Acetate buffer, pH 5.5

o Metal-free water and vials

e Heating block

e Radio-TLC system for quality control

Procedure:

Elute 68GaCls from the 68Ge/68Ga generator according to the manufacturer's instructions.

e In a metal-free vial, add 5-10 pg of the NOTA-tetrazine conjugate dissolved in the ammonium
acetate buffer.

» Add the 68Ga eluate to the vial containing the tetrazine conjugate.
e Incubate the reaction mixture at 85-95°C for 10-20 minutes.[6]
o Perform quality control using radio-TLC to determine the radiochemical yield and purity.

e The product, [68Ga]Ga-NOTA-tetrazine, can be used without further purification if the
radiochemical purity is >95%.

B. 89Zr-Labeling of a DFO-Tetrazine Conjugate
Materials:

89Zr-oxalate

Desferrioxamine (DFO)-functionalized tetrazine

0.5 M HEPES buffer, pH 7.0-7.5

PD-10 desalting column
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Procedure:

To a solution of the DFO-tetrazine conjugate in HEPES buffer, add the 89Zr-oxalate solution.

Incubate the reaction at room temperature for 60 minutes with gentle shaking.

Purify the [89Zr]Zr-DFO-tetrazine using a PD-10 desalting column to remove unbound 89Zr.

Assess the radiochemical purity using radio-TLC.

C. 111In-Labeling of a DOTA-Tetrazine Conjugate (for SPECT)

Materials:

111InCls

DOTA-functionalized tetrazine

0.1 M Ammonium Acetate buffer, pH 5.5

Heating block

Procedure:

Dissolve the DOTA-tetrazine conjugate in the ammonium acetate buffer.

Add the 111InCls solution to the conjugate.

Incubate the mixture at 37-40°C for 30 minutes.

Check the radiochemical purity by radio-TLC.

Protocol 3: In Vitro Pretargeted Cell Binding Assay

Materials:
o Cancer cell line expressing the target antigen (e.g., SW1222 colorectal cancer cells)

e TCO-conjugated antibody targeting the antigen
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Radiolabeled tetrazine probe

Cell culture medium and supplements

PBS and blocking buffer (e.g., PBS with 1% BSA)

Gamma counter

Procedure:

Cell Seeding: Seed cells in 24-well plates and grow to 80-90% confluency.

Pre-targeting Step:

o Incubate the cells with the TCO-conjugated antibody (e.g., 10 pg/mL in blocking buffer) for
1 hour at 37°C.

o Wash the cells three times with cold PBS to remove unbound antibody.

Radiolabeled Tetrazine Incubation:

o Add the radiolabeled tetrazine probe (e.g., 1 pCi/mL in blocking buffer) to the wells.

o Incubate for 1 hour at 37°C.

Washing and Lysis:

o Wash the cells three times with cold PBS to remove the unbound radiotracer.

o Lyse the cells using a suitable lysis buffer (e.g., 1IN NaOH).

Quantification:
o Collect the cell lysates and measure the radioactivity using a gamma counter.

o Determine the protein concentration in each lysate to normalize the radioactivity counts.
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Protocol 4: In Vivo Pretargeted PET/SPECT Imaging in a
Mouse Xenograft Model

Materials:

Athymic nude mice bearing tumor xenografts (e.g., SW1222)

TCO-conjugated antibody

Radiolabeled tetrazine probe

Sterile saline for injection

Animal PET/SPECT/CT scanner

Anesthesia (e.g., isoflurane)
Procedure:

¢ Animal Model: Inoculate mice with cancer cells to establish subcutaneous tumors. Allow
tumors to grow to a suitable size (e.g., 100-150 mms3).[1]

e Pre-targeting Injection (Day 0):

o Administer the TCO-conjugated antibody (e.g., 100 pg in 200 uL of sterile saline) via tail
vein injection.[1]

e Accumulation and Clearance Period (Day 0-1):

o Allow 24 to 72 hours for the antibody to accumulate in the tumor and clear from the
bloodstream. The optimal time lag depends on the pharmacokinetics of the antibody
conjugate.[1][2]

o Radiotracer Injection (Day 1):

o Administer the radiolabeled tetrazine probe (e.g., 10-12 MBq for PET, 20-50 MBq for
SPECT) via tail vein injection.[1][7]
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o PET/SPECT Imaging:

o Acquire dynamic or static images at various time points post-radiotracer injection (e.g., 1,
4,12, 24, and 48 hours).[1]

o Anesthetize the mice during imaging.
 Biodistribution Study (Optional):
o At the final imaging time point, euthanize the mice.

o Excise tumors and major organs, weigh them, and measure the radioactivity using a
gamma counter.

o Calculate the tracer uptake as the percentage of the injected dose per gram of tissue
(%ID/q).
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Figure 2: In Vivo Pretargeted Imaging Workflow.
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Quantitative Data Summary

The following tables summarize representative quantitative data from preclinical pretargeted
imaging studies using the TCO-tetrazine ligation.

Table 1: Biodistribution of Pretargeted Radiotracers in Tumor-Bearing Mice (%I1D/g)

Organ 64Cu-Tz-Bn- [111In]1[7] [68Ga]3[7] [89Zr]zr-3[2]
NOTA[1]

Time p.i. 12 h 3h 1lh 72 h

Tumor 41+0.3 4.2 39+138 15+0.2
Blood 0.1+0.0 - - 05+0.1
Liver 1.0+0.2 - - 15+0.2
Kidneys 06+0.1 - - 1.0+0.1
Muscle 0.2+0.0 - - 0.1+£0.0

Data are presented as mean + SD where available. p.i. = post-injection of radiolabeled
tetrazine.

Table 2: Tumor-to-Background Ratios in Pretargeted Imaging Studies

Ratio 64Cu-Tz-Bn- [111In]1[7] [68Ga]3[7] [89Zr]Zr-3[2]
NOTA[1]

Time p.i. 12 h 3h 1h 72 h

Tumor-to-Blood 41.0+3.0 - - 3.0£0.6

Tumor-to-Muscle  20.5+1.5 13:1 39+138 235+6.2

Tumor-to-Liver 41+0.3 - 2.64 1.0+0.1

Data are presented as mean + SD where available. p.i. = post-injection of radiolabeled
tetrazine.
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Conclusion

The pretargeting strategy utilizing (S)-TCO-PEG3-amine and radiolabeled tetrazines
represents a powerful platform for high-contrast PET and SPECT imaging. The rapid and
bioorthogonal nature of the TCO-tetrazine ligation allows for the effective in vivo labeling of
target tissues, leading to improved image quality and a significant reduction in the radiation
burden to healthy tissues. The protocols and data presented here provide a comprehensive
guide for researchers and drug development professionals seeking to implement this
innovative imaging modality. Further optimization of the pharmacokinetics of both the TCO-
conjugated targeting vector and the radiolabeled tetrazine will continue to enhance the
performance of this promising approach.[1][2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A Pretargeted PET Imaging Strategy Based on Bioorthogonal Diels—Alder Click Chemistry
- PMC [pmc.ncbi.nlm.nih.gov]

2. Pretargeted PET Imaging with a TCO-Conjugated Anti-CD44v6 Chimeric mAb U36 and
[89Zr]Zr-DFO-PEG5-Tz - PMC [pmc.ncbi.nlm.nih.gov]

e 3. TPC - Pretargeted PET imaging [turkupetcentre.net]
e 4. pubs.acs.org [pubs.acs.org]

¢ 5. jnm.snmjournals.org [jnm.snmjournals.org]

¢ 6. DSpace [helda.helsinki.fi]

e 7. mdpi.com [mdpi.com]

¢ To cite this document: BenchChem. [Application Notes and Protocols: (S)-TCO-PEG3-amine
in PET and SPECT Imaging]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542637/docs#application-notes-and-protocols-s-
tco-peg3-amine-in-pet-and-spect-imaging]

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://www.benchchem.com/product/b15542637/docs?utm_src=pdf-body#application-notes-and-protocols-s-tco-peg3-amine-in-pet-and-spect-imaging
https://pmc.ncbi.nlm.nih.gov/articles/PMC4151562/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9121349/
https://pubs.acs.org/doi/10.1021/acs.bioconjchem.2c00164
https://www.benchchem.com/product/b15542637?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC4151562/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4151562/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9121349/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9121349/
https://www.turkupetcentre.net/petanalysis/pretargeted_imaging.html
https://pubs.acs.org/doi/10.1021/acs.bioconjchem.2c00164
https://jnm.snmjournals.org/content/jnumed/early/2013/05/23/jnumed.112.115840.full.pdf
https://helda.helsinki.fi/items/e0dc117d-cb07-429d-8287-2447cbb1a01a
https://www.mdpi.com/1424-8247/15/6/685
https://www.benchchem.com/product/b15542637/docs#application-notes-and-protocols-s-tco-peg3-amine-in-pet-and-spect-imaging
https://www.benchchem.com/product/b15542637/docs#application-notes-and-protocols-s-tco-peg3-amine-in-pet-and-spect-imaging
https://www.benchchem.com/product/b15542637/docs#application-notes-and-protocols-s-tco-peg3-amine-in-pet-and-spect-imaging
https://www.benchchem.com/product/b15542637/docs#application-notes-and-protocols-s-tco-peg3-amine-in-pet-and-spect-imaging
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542637?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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